Cas no 306324-99-2 (N-(3-fluoro-4-methylphenyl)-3-methylbenzamide)

• Product name: N-(3-fluoro-4-methylphenyl)-3-methylbenzamide
• CAS No: 306324-99-2
• MF: C₁₅H₁₄FNO
• MW: 243.2762
• CID: 2951688
• PubChem ID: 681006

N-(3-fluoro-4-methylphenyl)-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-氟-4-甲基苯基)-3-甲基苯甲酰胺
• N-(3-fluoro-4-methylphenyl)-3-methylbenzamide
• starbld0016336
• Cambridge id 5312836
• STK030812
• SR-01000405844-1
• SCHEMBL20083955
• SR-01000405844
• 306324-99-2
• EU-0002225
• AKOS000483612
• AB00080170-01
• AN-329/10746063

• Inchi： 1S/C15H14FNO/c1-10-4-3-5-12(8-10)15(18)17-13-7-6-11(2)14(16)9-13/h3-9H,1-2H3,(H,17,18)
• InChI Key： PXRWLIZVDVINLM-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C([H])=C([H])C=1C([H])([H])[H])N([H])C(C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])=O

Computed Properties

• Exact Mass: 243.105942232g/mol
• Monoisotopic Mass: 243.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides